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Introduction

Octadecane (n-octadecane) is a straight-chain alkane with the chemical formula CisHss. As a
long-chain saturated hydrocarbon, it is a white, waxy solid at room temperature.[1][2][3]
Octadecane is of significant interest in various scientific and industrial fields due to its well-
defined physical properties. It serves as a model compound for studying the behavior of long-
chain alkanes, a calibration standard in analytical chemistry, and a key component in the
formulation of phase-change materials (PCMs) for thermal energy storage.[4][5] Its chemical
inertness and hydrophobicity also make it relevant in materials science, lubricant technology,
and as a component in complex organic mixtures.[6] This guide provides a comprehensive
overview of the core chemical and physical properties of octadecane, detailed experimental
protocols for their determination, and logical diagrams to illustrate key concepts.

Chemical and Physical Properties of Octadecane

The properties of octadecane have been extensively studied and are summarized in the tables
below for easy reference.

Table 1: General and Identification Properties
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Property Value Source(s)

IUPAC Name octadecane [7]

Molecular Formula CisHss [71[8]

CAS Number 593-45-3 9171

Molecular Weight 254.49 g/mol [71[8][10]

Appearance White crystals or powder; waxy (A
solid

Odor Odorless or fuel-like [117]

Table 2: Thermophysical Properties

Property Value Conditions Source(s)

2810 30 °C (301 to

Melting Point 303 K) Ambient Pressure [1][3]
Boiling Point 317 °C (590 K) 760 mmHg [1]19]
Density 0.777 g/mL at 25 °C [1191112]
Vapor Pressure 1 mmHg at119 °C [1][12]
3.41 x 10~* mmHg at 25 °C [7]

Vapor Density 8.8 (vs. air) [12]

Latent Heat of Fusion ~244 Jlg [13][14]

Kinematic Viscosity 4.03 mm2/s [15]

Table 3: Solubility and Partitioning Properties
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Property Value | Description Source(s)

Water Solubility Insoluble (<0.0001 g/L) [4][10]

Soluble in nonpolar solvents
o ) like hexane, benzene, toluene,
Solubility in Organic Solvents ) [410917]
ether, and chloroform. Slightly

soluble in ethanol.

LogP (Octanol/Water Partition
o 9.3 [71[10]
Coefficient)

Table 4: Optical and Safety Properties

Property Value Conditions Source(s)
Refractive Index (n_D) 1.4390 at 20 °C [1107]
_ 165 - 166 °C (438 -

Flash Point Closed Cup [1][12][16]
439 K)

Autoignition
235 °C (508 K) [1][15]

Temperature

Experimental Protocols

Accurate determination of octadecane's physical properties is crucial for its application.
Standardized methods are employed to ensure reproducibility and comparability of data. Below
are detailed methodologies for key experiments.

Determination of Melting Point and Latent Heat of
Fusion via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a primary technique for characterizing the thermal
properties of PCMs like octadecane. It measures the difference in heat flow between a sample
and a reference as a function of temperature.

Methodology:
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o Sample Preparation: Weigh 5 to 15 mg of 99%+ purity octadecane into an aluminum DSC
pan. Hermetically seal the pan using a crimper to prevent mass loss during heating.[14]

e Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the
DSC cell. Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 cm3/min
to prevent oxidation.[14]

o Thermal History Erasure: To ensure a uniform crystalline structure, subject the sample to a
heat/cool/heat cycle. For octadecane, a typical cycle would be heating from room
temperature to 60°C, cooling to -20°C, and then reheating to 60°C, all at a controlled rate
(e.g., 20°C/min).[14]

o Data Acquisition: Perform a final heating scan at a controlled rate (e.g., 10°C/min) over the
temperature range of interest (e.g., 0°C to 50°C). Record the heat flow versus temperature.

e Data Analysis:

o Melting Point (T_m): Determined as the onset temperature of the endothermic melting
peak on the resulting thermogram.[14][17]

o Latent Heat of Fusion (AH_fusion): Calculated by integrating the area under the melting
peak. The instrument software typically performs this calculation automatically.[14]

Determination of Boiling Point via Distillation (ASTM
D86)

This method determines the boiling range characteristics of petroleum products by batch
distillation.[9][12]

Methodology:

o Apparatus Setup: Assemble the distillation apparatus, which consists of a distillation flask, a
condenser, a temperature sensor, and a graduated receiving cylinder.

o Sample Measurement: Place a 100 mL sample of octadecane into the distillation flask.
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« Distillation: Heat the flask at a controlled rate. Vapors are generated, pass through the
condenser, and the condensate is collected in the receiving cylinder.[18]

» Temperature Recording: Record the temperature at the initial boiling point (the moment the
first drop of condensate falls from the condenser) and throughout the distillation process as
the volume of condensate increases.[18]

» Boiling Point Determination: The temperature at which the liquid actively boils under
atmospheric pressure is recorded as the boiling point. The data can be presented as a
distillation curve of temperature versus volume recovered.[9]

Determination of Density (ASTM D4052)

This standard test method uses a digital density meter based on the oscillating U-tube
principle.[7][8]

Methodology:

» Calibration: Calibrate the instrument with two reference standards of known density, typically
dry air and high-purity water.

o Sample Injection: Introduce a small volume (1-2 mL) of liquid octadecane (heated above its
melting point) into the thermostatted glass U-tube of the density meter.[19]

o Measurement: The instrument electronically excites the U-tube, causing it to oscillate. The
oscillation period is precisely measured. This period is directly related to the mass, and
therefore the density, of the liquid in the tube.[19]

o Calculation: The instrument's software automatically calculates the density of the sample
based on the oscillation period and the calibration data. The measurement is typically
performed at a controlled temperature, such as 25°C.

Determination of Flash Point (ASTM D93)

The Pensky-Martens closed-cup test is used to determine the flash point of combustible liquids
like octadecane.[1][4][16]

Methodology:
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o Sample Preparation: Fill the brass test cup of the apparatus with octadecane to the
specified mark.

e Heating and Stirring: Heat the sample at a slow, constant rate. A stirrer ensures temperature
uniformity. For octadecane, Procedure A of the standard is applicable.[1][4]

e Ignition Test: At regular temperature intervals, apply an ignition source (a small flame) into
the vapor space above the liquid through an opening in the cup's lid.[16]

o Flash Point Determination: The flash point is the lowest temperature, corrected to a
barometric pressure of 101.3 kPa, at which the application of the ignition source causes the
vapors above the sample to ignite briefly (flash).[2][16]

Visualizations
Logical Relationship Diagram
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Classification Details
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Caption: Logical classification and key properties of Octadecane.
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Experimental Workflow: DSC Analysis
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Caption: Workflow for determining thermal properties of Octadecane via DSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical and
Physical Properties of Octadecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166377#octadecane-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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